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Compound of Interest

Tetrabutylammonium fluoride
Compound Name: )
trihydrate

Cat. No.: B108558

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylammonium fluoride trihydrate (TBAF trihydrate) is a quaternary ammonium salt
widely utilized in organic synthesis.[1][2] It serves as a versatile reagent, acting as a source of
fluoride ions, a mild base, and a phase transfer catalyst.[1] Its solubility in common organic
solvents makes it an effective alternative to inorganic fluoride sources.[3] This guide provides
an in-depth overview of its core physical properties, outlines standard experimental protocols
for their determination, and illustrates a common application workflow.

Chemical Identity and Structure

e Chemical Name: Tetrabutylammonium fluoride trihydrate[4]

Synonyms: TBAF trihydrate, Tetrabutylazanium fluoride trinydrate[1][3]

CAS Number: 87749-50-6[3][4][5]

Molecular Formula: C16H3sFN-3H20 or CieHa2FNOs[1][4][5]

Molecular Weight: 315.51 g/mol [4][5]

The structure consists of a central nitrogen atom bonded to four butyl groups, forming a
tetrabutylammonium cation. This cation is ionically associated with a fluoride anion (F~) and
coordinated with three molecules of water.
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Quantitative Physical Properties

The physical properties of TBAF trihydrate have been reported across various commercial and
scientific sources. The following table summarizes these key quantitative data points.

Property Value Source(s)
White to off-white crystalline

Appearance ] [11[2]
solid or powder

Melting Point 58 - 63 °C/136.4 - 145.4 °F [2][3]

) 0.887 - 1.1 g/cm3 (Discrepancy

Density ) Value not found
in reported values)
Highly soluble in water,

Solubility methanol, THF, DMSO, and Value not found
acetonitrile.
5.0 — 8.0 (50 g/L aqueous

pH Value not found

solution at 25 °C)

Water Content

14.00 — 19.00% (Karl Fischer)

[1]

Hygroscopicity

Hygroscopic solid

[1]

Flash Point

Not applicable / Non-

flammable

Value not found

Vapor Pressure

Data not available

Value not found

Logical Relationship of Properties

The fundamental chemical identity of Tetrabutylammonium fluoride trihydrate dictates its
observable physical properties.
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Core Identity

Tetrabutylammonium
Fluoride Trihydrate

( C16H42FNO3 )
( [BuaN]* F~ « 3H20 )

/ Macroscop|c Ph 5|cal Properties
Appearance: Melting Point: Solubility: Hygroscopncnty
White Crystalline Solid 58-63 °C High in Polar Solvents Hygroscoplc

pH:
5.0-8.0 (ag. solution)
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Start: Silyl-Protected Alcohol

1. Dissolve Substrate
in Anhydrous THF

2. Cool Solution
to 0 °C (Ice Bath)

Y

3. Add TBAF Solution
(1.1-1.5 equiv.) Dropwise

4. Stir and Warm
to Room Temperature

5. Monitor Reaction
(e.g., by TLC)

6. Aqueous Workup
(Quench with Water/Brine)

;

7. Extract with
Organic Solvent (e.g., DCM)

;

8. Dry Organic Layer
(e.g., over Na2SO4 or MgSOa)

;

9. Concentrate
Under Reduced Pressure

;

10. Purify Crude Product
(e.g., Flash Chromatography)

End: Purified Alcohol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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